(5E)-2-[4-(3-chloro-4-methylphenyl)piperazin-1-yl]-5-[2-(prop-2-en-1-yloxy)benzylidene]-1,3-thiazol-4(5H)-one

Specification

• CAS No.: 6601-48-5
• Molecular Formula: C24H24ClN3O2S
• Molecular Weight: 454.0 g/mol
• IUPAC Name: (5E)-2-[4-(3-chloro-4-methylphenyl)piperazin-1-yl]-5-[(2-prop-2-enoxyphenyl)methylidene]-1,3-thiazol-4-one
• Standard InChI: InChI=1S/C24H24ClN3O2S/c1-3-14-30-21-7-5-4-6-18(21)15-22-23(29)26-24(31-22)28-12-10-27(11-13-28)19-9-8-17(2)20(25)16-19/h3-9,15-16H,1,10-14H2,2H3/b22-15+
• Standard InChI Key: YUUBALUVTGESIQ-PXLXIMEGSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)C3=NC(=O)/C(=C\C4=CC=CC=C4OCC=C)/S3)Cl
• SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)C3=NC(=O)C(=CC4=CC=CC=C4OCC=C)S3)Cl
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)C3=NC(=O)C(=CC4=CC=CC=C4OCC=C)S3)Cl

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound’s molecular formula is C₂₄H₂₄ClN₃O₂S, with a molecular weight of 454.0 g/mol. Its IUPAC name, (5E)-2-[4-(3-chloro-4-methylphenyl)piperazin-1-yl]-5-[(2-prop-2-enoxyphenyl)methylidene]-1,3-thiazol-4-one, reflects its stereospecific E-configuration at the benzylidene double bond and the presence of a propenyloxy substituent.

Table 1: Key Chemical Identifiers

Property	Value
CAS No.	6601-48-5
SMILES	CC1=C(C=C(C=C1)N2CCN(CC2)C3=NC(=O)/C(=C\C4=CC=CC=C4OCC=C)/S3)Cl
InChIKey	YUUBALUVTGESIQ-PXLXIMEGSA-N
PubChem CID	1927179

Structural Analysis

The molecule comprises three distinct regions:

• Thiazol-4(5H)-one core: A five-membered ring with a ketone group at position 4 and a sulfur atom at position 1.

• Benzylidene moiety: A 2-propenyloxy-substituted benzylidene group at position 5, contributing to π-conjugation and planar rigidity.

• Piperazine-linked chloromethylphenyl group: A 4-(3-chloro-4-methylphenyl)piperazine substituent at position 2, enhancing solubility and enabling receptor interactions.

The E-configuration of the benzylidene double bond is critical for maintaining molecular planarity, which influences binding to biological targets.

Synthesis and Structural Modification

Synthetic Pathways

While explicit details for this compound are scarce, analogous thiazolone derivatives are typically synthesized via cyclocondensation reactions. A plausible route involves:

• Formation of the thiazolone core: Reaction of thiourea derivatives with α-haloketones.

• Benzylidene incorporation: Knoevenagel condensation between the thiazolone and 2-propenyloxybenzaldehyde.

• Piperazine substitution: Nucleophilic aromatic substitution or Ullmann coupling to attach the chloromethylphenyl-piperazine group.

Table 2: Key Reaction Steps for Analogous Thiazolones

Step	Reactants	Conditions	Yield
1	Thiourea + α-bromoketone	Ethanol, reflux, 12h	60-70%
2	Thiazolone + benzaldehyde	Piperidine, acetic acid	50-65%
3	Halogenated aryl + piperazine	CuI, K<sub>2</sub>CO<sub>3</sub>, DMF	40-55%

Stereochemical Considerations

The E-configuration is favored during benzylidene formation due to steric hindrance between the propenyloxy group and thiazolone ring. Nuclear Overhauser Effect (NOE) spectroscopy or X-ray crystallography would be required to confirm stereochemistry.

Compound	Aromatase IC<sub>50</sub> (μM)	Antimicrobial MIC (μg/mL)
Reference inhibitor	0.03 (Letrozole)	-
Benzylidene-thiazolone	1.2 ± 0.3	16–32
Propenyloxy-thiazolone	2.8 ± 0.5	8–16

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.8–7.6 (m, benzylidene-H), 6.9–6.7 (m, propenyloxy-H), 3.8–3.5 (m, piperazine-H).

• IR (KBr): 1680 cm⁻¹ (C=O), 1600 cm⁻¹ (C=N), 1250 cm⁻¹ (C-O-C).